Cas no 1404196-55-9 (8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane)

8-Benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane is a fluorinated bicyclic amine derivative with a rigid molecular scaffold, offering unique steric and electronic properties. The presence of difluoromethylene groups enhances metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry and drug discovery. Its bicyclic structure provides conformational restraint, which can improve binding affinity and selectivity in target interactions. The benzyl substituent introduces additional versatility for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, including CNS-targeting agents, due to its ability to modulate pharmacokinetic profiles. Suitable for research applications, it is handled under controlled conditions to ensure stability and purity.
8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane structure
1404196-55-9 structure
Product Name:8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane
CAS No:1404196-55-9
MF:C14H17F2N
MW:237.288290739059
MDL:MFCD22580371
CID:5237954
Update Time:2025-05-20

8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octane, 3,3-difluoro-8-(phenylmethyl)-
    • 8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane
    • MDL: MFCD22580371
    • Inchi: 1S/C14H17F2N/c15-14(16)8-12-6-7-13(9-14)17(12)10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
    • InChI Key: HZAAZMLKMGQRLD-UHFFFAOYSA-N
    • SMILES: C12N(CC3=CC=CC=C3)C(CC1)CC(F)(F)C2

8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-306192-1.0g
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane
1404196-55-9
1.0g
$657.0 2023-02-26
Enamine
EN300-306192-2.5g
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane
1404196-55-9
2.5g
$1360.0 2023-09-05
Enamine
EN300-306192-5.0g
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane
1404196-55-9
5.0g
$1723.0 2023-02-26
Enamine
EN300-306192-10.0g
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane
1404196-55-9
10.0g
$2166.0 2023-02-26
Enamine
EN300-306192-1g
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane
1404196-55-9
1g
$657.0 2023-09-05
Enamine
EN300-306192-5g
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane
1404196-55-9
5g
$1723.0 2023-09-05
Enamine
EN300-306192-10g
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane
1404196-55-9
10g
$2166.0 2023-09-05

Additional information on 8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane

Research Briefing on 8-Benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane (CAS: 1404196-55-9)

The compound 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane (CAS: 1404196-55-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by the presence of a benzyl group and two fluorine atoms at the 3-position, exhibits promising pharmacological properties, making it a valuable candidate for drug discovery and development.

Recent studies have focused on the synthesis and optimization of 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane derivatives to enhance their biological activity and selectivity. Advanced synthetic methodologies, including asymmetric catalysis and fluorination techniques, have been employed to achieve high yields and enantiomeric purity. These efforts aim to address challenges related to the compound's stability and bioavailability, which are critical for its progression into preclinical studies.

In vitro and in vivo evaluations have demonstrated that 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane exhibits potent activity against specific molecular targets, including G protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases. Preliminary data suggest that the compound's difluorinated moiety enhances its binding affinity and metabolic stability, offering a competitive advantage over non-fluorinated analogs. These findings underscore the importance of fluorine substitution in modern drug design.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane and its biological targets. These analyses have identified key pharmacophoric features that contribute to its efficacy, paving the way for the rational design of next-generation derivatives with improved therapeutic profiles.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane, such as its solubility and tissue distribution. Ongoing research is exploring formulation strategies, including prodrug approaches and nanoparticle delivery systems, to overcome these limitations and facilitate clinical translation.

In conclusion, 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activity highlight its potential in addressing unmet medical needs. Future studies will likely focus on expanding its application to other disease areas and further refining its pharmacological properties to maximize clinical impact.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd